Cas no 2229218-62-4 (3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid
• CAS No: 2229218-62-4
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 5889009
• PubChem ID: 162738054
• Update Time: 2025-06-14

3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid
• 2229218-62-4
• EN300-1943666

• Inchi： 1S/C9H5ClF4O2/c10-5-1-2-6(11)4(7(5)12)3-9(13,14)8(15)16/h1-2H,3H2,(H,15,16)
• InChI Key： DCFGKKPWHWAXTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CC(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 255.9914197g/mol
• Monoisotopic Mass: 255.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2229218-62-4)

The compound 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2229218-62-4) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of multiple fluorine atoms and a chloro-substituted phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid is its role in the design of fluorinated pharmaceuticals. Fluorination is a widely adopted strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The compound's difluoropropanoic acid moiety, combined with its chloro-difluorophenyl group, offers a versatile scaffold for further chemical modifications. This aligns with current trends in precision medicine, where researchers seek to optimize molecular properties for targeted therapies.

In addition to its pharmaceutical applications, CAS No. 2229218-62-4 is also being investigated for its potential in agrochemical formulations. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy, environmental persistence, and selectivity. As sustainability becomes a focal point in agriculture, the demand for advanced fluorine-containing compounds like this one is expected to rise. Its structural attributes make it a candidate for developing next-generation herbicides or fungicides with lower environmental impact.

The synthesis of 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid typically involves multi-step organic reactions, including halogenation, fluorination, and carboxylation. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalytic fluorination and solvent-free reactions. These innovations are crucial for reducing the environmental footprint of chemical manufacturing, a topic of high relevance in today's eco-conscious research landscape.

Analytical characterization of CAS No. 2229218-62-4 often employs techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for its downstream applications. The rise of AI-driven analytical tools has further streamlined the characterization process, enabling faster and more accurate data interpretation.

From a commercial perspective, 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability can vary depending on the scale of production and the purity grade required. As the demand for custom fluorinated building blocks grows, suppliers are increasingly offering tailored synthesis services to meet the specific needs of research and industrial clients.

Looking ahead, the compound's versatility positions it as a promising candidate for emerging applications in material science and bioconjugation. For instance, its carboxylic acid group can be leveraged for covalent attachment to polymers or biomolecules, opening doors to innovative hybrid materials. Such interdisciplinary applications highlight the compound's potential beyond traditional domains, aligning with the broader trend of convergence research in science and technology.

In summary, 3-(3-chloro-2,6-difluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2229218-62-4) represents a compelling example of how fluorinated compounds are driving innovation across multiple industries. Its unique chemical properties, coupled with the expanding toolkit of synthetic and analytical methodologies, underscore its relevance in contemporary research. As scientists continue to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and sustainable chemistry.